2-(cyclopropylcarbonyl)-6-methyl-5-{5-[1-(2-methyl-1H-imidazol-1-yl)ethyl]-1,2,4-oxadiazol-3-yl}-1,2,3,4-tetrahydro-2,7-naphthyridine

• IUPAC Name: cyclopropyl-[6-methyl-5-[5-[1-(2-methylimidazol-1-yl)ethyl]-1,2,4-oxadiazol-3-yl]-3,4-dihydro-1H-2,7-naphthyridin-2-yl]methanone
• InChI: InChI=1S/C21H24N6O2/c1-12-18(19-24-20(29-25-19)13(2)27-9-7-22-14(27)3)17-6-8-26(11-16(17)10-23-12)21(28)15-4-5-15/h7,9-10,13,15H,4-6,8,11H2,1-3H3
• InChI Key: GWVBSMMITUXUOL-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=C2CN(CCC2=C1C3=NOC(=N3)C(C)N4C=CN=C4C)C(=O)C5CC5
• Molecular Formula: C21H24N6O2
• Molecular Weight: 392.5 g/mol

Description

The compound is a complex organic molecule with several functional groups, including a cyclopropylcarbonyl group, a methyl group, an oxadiazole ring, and a tetrahydro-2,7-naphthyridine moiety. It also contains an imidazole ring, which is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. Techniques like X-ray crystallography or NMR spectroscopy are typically used to determine the structure of complex organic molecules.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by its functional groups. For instance, the imidazole ring is known to participate in various chemical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of polar functional groups would likely make it soluble in polar solvents.

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. Imidazole rings are found in many biologically active molecules and have a broad range of chemical and biological properties.

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties. Without specific data, it’s difficult to provide detailed safety information.

Future Directions

The future research directions would depend on the compound’s properties and potential applications. Given the presence of an imidazole ring, which is found in many drugs, this compound could be of interest in medicinal chemistry.